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Compound of Interest

Compound Name: Crotonamide

Cat. No.: B015916

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polyamides are a class of polymers characterized by repeating amide linkages (-CO-NH-).
While traditionally synthesized from diamines and dicarboxylic acids, alternative monomers can
offer unique polymer structures and properties. Crotonamide, an unsaturated amide, presents
an interesting precursor for the synthesis of poly(3-methyl-B-alanine), also known as 3-methyl
nylon-3. This polyamide is a structural isomer of nylon 3 (poly-B-alanine). The synthesis is
typically achieved through a base-catalyzed hydrogen transfer polymerization (HTP). This
method offers a direct route to this polyamide, which may have applications in specialty fibers,
engineering plastics, and as a component in copolymers for biomedical applications.

Synthesis Pathway

The synthesis of poly(3-methyl-3-alanine) from crotonamide proceeds via a hydrogen transfer
polymerization mechanism. This process is initiated by a strong base, which facilitates the
rearrangement and subsequent polymerization of the monomer.
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 To cite this document: BenchChem. [Application Notes: Synthesis of Polyamides from
Crotonamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015916#synthesis-of-polyamides-using-crotonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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